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Compound of Interest

Compound Name: trans-Phenothrin

CAS No.: 74430-94-7

Cat. No.: B15572839
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For Researchers, Scientists, and Drug Development Professionals

The selection of insecticides in agricultural and public health contexts necessitates a thorough

evaluation of their environmental impact. This guide provides a comparative environmental risk

assessment of the synthetic pyrethroid, trans-Phenothrin, and the class of neonicotinoid

insecticides. The following analysis is based on experimental data for key environmental

endpoints, offering a quantitative basis for understanding their relative risks to non-target

organisms and ecosystems.

Executive Summary
This guide presents a side-by-side comparison of trans-Phenothrin and neonicotinoids,

focusing on their environmental fate and toxicity. Quantitative data on soil and water

persistence, as well as acute toxicity to aquatic invertebrates, fish, birds, and honeybees, are

summarized in the tables below. While both classes of insecticides are effective against target

pests, their environmental risk profiles differ significantly. Neonicotinoids, due to their systemic

nature and high water solubility, exhibit greater persistence in the environment and pose a

more substantial risk to non-target organisms, particularly pollinators and aquatic invertebrates.
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In contrast, trans-Phenothrin, a non-systemic pyrethroid, demonstrates lower persistence due

to rapid photodegradation, though it exhibits high toxicity to aquatic life and bees upon direct

contact.

Comparative Data Tables
The following tables summarize key quantitative data for the environmental risk assessment of

trans-Phenothrin and representative neonicotinoids.

Table 1: Environmental Fate
Chemical
Class

Compound
Soil Half-life
(t½) (days)

Water Half-life
(t½) (days)

Water
Solubility
(mg/L)

Pyrethroid trans-Phenothrin
0.4 - 1.5

(photolysis)

Rapid

(photolysis)
0.02

Neonicotinoid Imidacloprid 28 - 1250[1][2]
Stable to

hydrolysis
610

Clothianidin 148 - 6931[1]
Stable to

hydrolysis
327

Thiamethoxam 7 - 353[1][2]
Stable to

hydrolysis
4100

Acetamiprid 1 - 450[2]
Stable to

hydrolysis
4250

Dinotefuran 21 - 109
Stable to

hydrolysis
39830

Table 2: Aquatic Toxicity
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Chemical Class Compound
Daphnia magna
48h EC50 (µg/L)

Rainbow Trout 96h
LC50 (µg/L)

Pyrethroid trans-Phenothrin 0.32 1.9

Neonicotinoid Imidacloprid >100,000[3][4] >100,000

Clothianidin >40,000 >100,000

Thiamethoxam >100,000 >100,000

Acetamiprid >9,900 >100,000

Dinotefuran >100,000 >100,000

Table 3: Avian Toxicity
Chemical Class Compound

Bobwhite Quail Acute Oral
LD50 (mg/kg)

Pyrethroid trans-Phenothrin >2510

Neonicotinoid Imidacloprid 31 - 152[5]

Clothianidin 423 - >2000[5]

Thiamethoxam 576 - 1552[5]

Acetamiprid 140

Dinotefuran 191

Table 4: Honeybee Toxicity
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Chemical Class Compound
Acute Contact
LD50 (µ g/bee )

Acute Oral LD50 (µ
g/bee )

Pyrethroid trans-Phenothrin 0.029[6] 0.24

Neonicotinoid Imidacloprid 0.024 - 0.081[7] 0.0037 - 0.005[7][8]

Clothianidin 0.022 - 0.044 0.001 - 0.004[8]

Thiamethoxam 0.025 - 0.03 0.0012 - 0.005[9]

Acetamiprid 1.2 - 8.1 7.1 - 14.5

Dinotefuran 0.025 - 0.05 0.012 - 0.023

Experimental Protocols
The data presented in this guide are derived from studies conducted in accordance with

standardized international guidelines, primarily those established by the Organisation for

Economic Co-operation and Development (OECD). These protocols ensure the reliability and

comparability of the results.

Aquatic Toxicity Testing
OECD Guideline 202: Daphnia sp. Acute Immobilisation Test: This test assesses the acute

toxicity of a substance to Daphnia magna.[10][11][12][13][14] Juvenile daphnids, less than

24 hours old, are exposed to a range of concentrations of the test substance for 48 hours.

[10][14] The endpoint is the concentration that causes immobilization in 50% of the test

organisms (EC50).[10][14] Observations are made at 24 and 48 hours.[10][14]

OECD Guideline 203: Fish, Acute Toxicity Test: This guideline evaluates the acute toxicity of

a substance to fish, typically rainbow trout (Oncorhynchus mykiss).[15][16][17][18][19] Fish

are exposed to various concentrations of the test substance in a static or semi-static system

for 96 hours.[15][16][18] The primary endpoint is the lethal concentration for 50% of the fish

(LC50).[15][16][18] Mortalities and any sublethal effects are recorded at 24, 48, 72, and 96

hours.[15][16][18]
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OPPTS 850.1075: Avian Acute Oral Toxicity Test: This protocol is used to determine the

acute oral toxicity of a substance to birds, commonly the Bobwhite quail (Colinus virginianus)

or Mallard duck (Anas platyrhynchos). The test involves administering a single oral dose of

the test substance to the birds and observing them for mortality and signs of toxicity over a

14-day period. The endpoint is the dose that is lethal to 50% of the test birds (LD50).

Honeybee Toxicity Testing
OECD Guideline 213: Honeybee, Acute Oral Toxicity Test: This test determines the acute

oral toxicity of a substance to adult worker honeybees (Apis mellifera).[20][21][22][23][24]

Bees are individually fed a single dose of the test substance in a sucrose solution.[20][21]

[22][23] Mortality is recorded at 4, 24, and 48 hours, and can be extended to 72 and 96

hours.[20][21][22][23][24] The result is expressed as the dose that is lethal to 50% of the

bees (LD50).[22]

OECD Guideline 214: Honeybee, Acute Contact Toxicity Test: This method assesses the

acute contact toxicity by applying a precise amount of the test substance directly to the

thorax of adult worker honeybees.[22][23] Mortality is observed and recorded at the same

intervals as the oral toxicity test, and the contact LD50 is determined.[22][23]

Visualizing Pathways and Processes
The following diagrams, generated using Graphviz (DOT language), illustrate key concepts

related to the environmental risk assessment of these insecticides.

trans-Phenothrin (Pyrethroid)

Neonicotinoids

Binds to voltage-gated
sodium channels Prolongs channel opening Repetitive neuronal firing Paralysis and death

in insects

Binds to nicotinic
acetylcholine receptors (nAChRs) Blocks acetylcholine binding Continuous nerve stimulation Paralysis and death

in insects
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Figure 1: Comparative Mode of Action at the Neuronal Level.
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Figure 2: Dominant Environmental Fate Pathways.
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Figure 3: Tiered Environmental Risk Assessment Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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